Cas no 1361501-05-4 (4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine)

4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine is a fluorinated pyridine derivative featuring a dichlorophenyl substituent and a methoxy group at the 3-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural motifs, which are often associated with bioactive properties. The presence of fluorine enhances metabolic stability and binding affinity, while the dichlorophenyl group may contribute to lipophilicity and target interaction. The methoxy substitution offers potential for further functionalization. Its well-defined structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents or crop protection chemicals. High purity and consistent quality are critical for reliable research applications.

4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine structure

1361501-05-4 structure

Product Name:4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine

CAS No:1361501-05-4

MF:C₁₂H₈Cl₂FNO

MW:272.102424621582

CID:4923284

Update Time:2025-06-14

4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine
- Inchi： 1S/C12H8Cl2FNO/c1-17-11-7(5-6-16-12(11)15)10-8(13)3-2-4-9(10)14/h2-6H,1H3
- InChI Key： VSELRHYQYYZNNG-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C1C=CN=C(C=1OC)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 247
XLogP3: 4.1
Topological Polar Surface Area: 22.1

4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023028685-250mg	4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine	1361501-05-4	97%	250mg	$714.00	2022-03-01
Alichem	A023028685-500mg	4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine	1361501-05-4	97%	500mg	$1,048.60	2022-03-01
Alichem	A023028685-1g	4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine	1361501-05-4	97%	1g	$1,663.20	2022-03-01

4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine Related Literature

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Additional information on 4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine

Comprehensive Overview of 4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine (CAS No. 1361501-05-4)

4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine (CAS No. 1361501-05-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, characterized by its unique chlorophenyl and methoxy substituents. Its molecular structure, featuring a fluorine atom at the 2-position, enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors and biologically active agents.

The compound's CAS number 1361501-05-4 serves as a critical identifier in chemical databases, ensuring precise tracking in patent literature and regulatory submissions. Its synthesis often involves palladium-catalyzed cross-coupling reactions, a hotspot in modern organic chemistry methodologies. Given the rising demand for fluorinated compounds in medicinal chemistry—driven by their metabolic stability and bioavailability—this pyridine derivative aligns with trends in drug optimization and preclinical development.

In the context of user search trends, queries like "applications of fluorinated pyridines" or "synthetic routes for 1361501-05-4" reflect growing interest in its utility. The compound's structural motifs are frequently explored in cancer research, particularly for targeting kinase enzymes. Additionally, its potential in crop protection chemicals resonates with agrochemical innovations, addressing global challenges like pest resistance and sustainable agriculture.

From a technical perspective, 4-(2,6-Dichlorophenyl)-2-fluoro-3-methoxypyridine exhibits notable lipophilicity, influencing its ADME properties (Absorption, Distribution, Metabolism, Excretion). This makes it a candidate for central nervous system (CNS) drug design, where blood-brain barrier permeability is crucial. Laboratories often employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) to validate its purity and structural integrity.

Environmental and regulatory compliance aspects are also pivotal. While not classified as hazardous, its chlorinated aromatic components necessitate careful handling under green chemistry principles. The compound's patent landscape reveals its inclusion in intellectual property filings for innovative therapeutics, underscoring its commercial viability.

In summary, CAS No. 1361501-05-4 represents a versatile chemical entity at the intersection of pharmaceutical innovation and material science. Its relevance to drug discovery pipelines and agrochemical advancements ensures sustained academic and industrial interest, making it a subject of ongoing research publications and collaborative studies.